Cas no 149456-98-4 (N-(2-(2-Methoxy-4-(methylsulfonamido)-5-phenoxyphenyl)-2-oxoethyl)formamide)

• Product Name: N-(2-(2-Methoxy-4-(methylsulfonamido)-5-phenoxyphenyl)-2-oxoethyl)formamide
• CAS No: 149456-98-4
• Molecular Formula: C₁₇H₁₈N₂O₆S
• Molecular Weight: 378.39962
• CID: 1089817
• PubChem ID: 10571681

N-(2-(2-Methoxy-4-(methylsulfonamido)-5-phenoxyphenyl)-2-oxoethyl)formamide Properties

Names and Identifiers

• N-(2-(2-Methoxy-4-(methylsulfonamido)-5-phenoxyphenyl)-2-oxoethyl)formamide
• N-[2-[4-(methanesulfonamido)-2-methoxy-5-phenoxyphenyl]-2-oxoethyl]formamide
• AL-M6
• Iguratimod Impurity 12
• MethanesulfonaMide, N-[4-[2-(forMylaMino)acetyl]-5-Methoxy-2-phenoxyphenyl]-
• Iguratimod Impurity 10
• N-[2-(4-METHANESULFONAMIDO-2-METHOXY-5-PHENOXYPHENYL)-2-OXOETHYL]FORMAMIDE
• n-(2-(4-(methanesulfonamido)-2-methoxy-5-phenoxyphenyl)-2-oxoethyl)formamide
• 149456-98-4
• E84107
• AGN-PC-0N6SW3
• CS-0370555
• DTXSID30441922
• AKOS022173218

• InChIKey： OVFGHIVRJWQONU-UHFFFAOYSA-N
• Inchi： InChI=1S/C17H18N2O6S/c1-24-16-9-14(19-26(2,22)23)17(25-12-6-4-3-5-7-12)8-13(16)15(21)10-18-11-20/h3-9,11,19H,10H2,1-2H3,(H,18,20)
• SMILES： COC1=C(C(CNC=O)=O)C=C(OC2=CC=CC=C2)C(NS(=O)(C)=O)=C1

Computed Properties

• Exact Mass: 378.08855747g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 9
• Monoisotopic Mass: 378.08855747g/mol
• Heavy Atom Count: 26
• Complexity: 570
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.4
• Topological Polar Surface Area: 119Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers